2,5-Dichlorophenyl 2-thiophenesulfonate

• Molecular Formula: C10H6Cl2O3S2
• Molecular Weight: 309.2 g/mol
• IUPAC Name: (2,5-dichlorophenyl) thiophene-2-sulfonate
• InChI: InChI=1S/C10H6Cl2O3S2/c11-7-3-4-8(12)9(6-7)15-17(13,14)10-2-1-5-16-10/h1-6H
• InChI Key: JXMVHAMKOFKONL-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl

Description

2,5-Dichlorophenyl 2-thiophenesulfonate is a sulfur-containing aromatic compound featuring a dichlorophenyl group attached to a thiophenesulfonate backbone. Its structural uniqueness lies in the combination of electron-withdrawing chlorine substituents and the thiophene ring, which confers distinct electronic and steric properties. This compound has garnered attention in pharmaceutical research, particularly as a scaffold for serine protease inhibitors.

Crystallographic studies indicate that the 2,5-dichlorophenyl moiety interacts with the S1 pocket of thrombin and factor XIIa (FXIIa), enzymes critical in coagulation pathways . In pharmacological applications, derivatives of this compound have demonstrated inhibitory activity against FXIIa, with optimized analogs achieving IC₅₀ values as low as 10 μM while maintaining selectivity over thrombin . This selectivity is attributed to structural nuances in the triazole side chain and the dichlorophenyl group, which fine-tune binding interactions.

Comparison with Similar Compounds

Table 1: Inhibitory Activity of Dichlorophenyl-Containing Compounds

Compound	Target Enzyme	IC50 (μM)	Selectivity Notes
2,5-Dichlorophenyl derivatives (triazole scaffold)	FXIIa	~10–100	Selective for FXIIa over thrombin
Thrombin inhibitors with 2,5-dichlorophenyl	Thrombin	<1	High affinity for thrombin S1 pocket

Key Findings :

• The 2,5-dichlorophenyl group is critical for enzyme inhibition but exhibits target-dependent selectivity. Modifications to adjacent functional groups (e.g., triazole side chains) significantly enhance potency and specificity .
• In contrast to thrombin-focused analogs, 2,5-dichlorophenyl 2-thiophenesulfonate derivatives prioritize FXIIa inhibition, suggesting divergent binding mechanisms despite shared structural motifs .

Structural and Physical Properties

Table 2: Comparative Structural Features

Compound	Core Structure	Functional Groups	Molecular Weight (g/mol)	Key Applications
2,5-Dichlorophenyl 2-thiophenesulfonate	Thiophenesulfonate + dichlorophenyl	-SO3, -Cl, aromatic rings	~291.1 (estimated)	FXIIa inhibition
2,5-Dimethylthiophene	Thiophene + methyl groups	-CH3	112.2	Laboratory reagent
Benzilic acid (2-Hydroxy-2,2-diphenylacetic acid)	Diphenylacetic acid	-COOH, -OH	228.2	Chemical synthesis

Key Insights :

• Electron-Withdrawing vs. Electron-Donating Groups : The chlorine substituents in 2,5-dichlorophenyl 2-thiophenesulfonate enhance electrophilicity compared to 2,5-dimethylthiophene, which bears electron-donating methyl groups. This difference impacts reactivity and enzyme-binding affinity .
• Aromatic vs. Aliphatic Sulfonates : Unlike benzilic acid, which features carboxylic and hydroxyl groups, the sulfonate group in 2,5-dichlorophenyl 2-thiophenesulfonate provides stronger acidity and solubility, favoring interactions with polar enzyme pockets .